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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed procedure for utilizing aluminum palmitate as an
internal sizing agent to enhance the water resistance of paper. The protocol is synthesized from
established principles of fatty acid and rosin sizing in the papermaking industry.

Introduction

Internal sizing in papermaking imparts hydrophobicity to the paper sheet, controlling the
penetration of liquids. This is crucial for applications such as printing, writing, and packaging.
Fatty acid salts, in conjunction with polyvalent metal salts, are effective sizing agents. This
document outlines the use of aluminum palmitate, formed in situ by the reaction of a soluble
palmitate salt and an aluminum salt, for internal sizing of paper. The mechanism relies on the
precipitation of insoluble and hydrophobic aluminum palmitate onto the cellulose fibers of the

pulp.[1][2]

Sizing Mechanism

The sizing process with aluminum palmitate occurs in two main steps. First, a soluble salt of
palmitic acid, such as sodium palmitate, is dispersed throughout the pulp slurry. Subsequently,
a solution of an aluminum salt, typically aluminum sulfate (alum), is added. The aluminum ions
(AlR*) react with the palmitate anions to form insoluble aluminum palmitate. This precipitate
adsorbs onto the surface of the cellulose fibers. During the drying process, the aluminum
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palmitate spreads and orients itself, creating a hydrophobic layer on the fibers, thus reducing
the paper's wettability and liquid absorption.[2][3]
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Caption: In-situ formation and precipitation of aluminum palmitate on cellulose fibers.

Experimental Protocols

This section details the necessary materials, equipment, and step-by-step procedures for the
preparation of sized paper using aluminum palmitate.

3.1. Materials and Equipment
e Pulp: Bleached softwood or hardwood pulp

» Sizing Agent Precursor: Sodium Palmitate (or Palmitic Acid and Sodium Hydroxide to
prepare it)

» Precipitating Agent: Aluminum Sulfate (Al2(SOa4)3-18H20), also known as papermaker's
alum[2]

e pH Adjustment: Dilute Sulfuric Acid (H2SOa4) and Sodium Hydroxide (NaOH) solutions

e Equipment:
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o Laboratory pulp disintegrator/beater
o Beakers and graduated cylinders
o Magnetic stirrer and hot plate
o pH meter
o Handsheet former
o Press and dryer for handsheets
o Analytical balance
3.2. Preparation of Reagents

e Sodium Palmitate Solution (1% wi/v): Dissolve 1 g of sodium palmitate in 100 mL of
deionized water with gentle heating and stirring. If starting from palmitic acid, neutralize a
stoichiometric amount of palmitic acid with sodium hydroxide solution to form sodium
palmitate.

e Aluminum Sulfate Solution (5% wi/v): Dissolve 5 g of aluminum sulfate in 200 mL of
deionized water.

3.3. Sizing Procedure

The following protocol describes the internal sizing of paper with aluminum palmitate in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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